Cas no 6595-57-9 (1H-Imidazole, 2,4,5-tribromo-1-(chloromethyl)-)

1H-Imidazole, 2,4,5-tribromo-1-(chloromethyl)- structure
6595-57-9 structure
Product Name:1H-Imidazole, 2,4,5-tribromo-1-(chloromethyl)-
CAS No:6595-57-9
MF:C4H2Br3ClN2
MW:353.237077236176
CID:397059
PubChem ID:13749751
Update Time:2025-04-19

1H-Imidazole, 2,4,5-tribromo-1-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2,4,5-tribromo-1-(chloromethyl)-
    • 2,4,5-tribromo-1-(chloromethyl)imidazole
    • DTXSID80548334
    • 2,4,5-Tribromo-1-(chloromethyl)-1H-imidazole
    • 6595-57-9
    • Inchi: 1S/C4H2Br3ClN2/c5-2-3(6)10(1-8)4(7)9-2/h1H2
    • InChI Key: GLNKLGDFCWMYCO-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=C(N1CCl)Br)Br

Computed Properties

  • Exact Mass: 349.74566
  • Monoisotopic Mass: 349.74566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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